Cas no 89852-78-8 ((2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol)

• Product Name: (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol
• CAS No: 89852-78-8
• MF: C₇H₁₂N₆O
• MW: 196.20977973938
• MDL: MFCD20684700
• CID: 2811807
• PubChem ID: 23592057
• Update Time: 2025-06-14

(2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol
• EN300-255797
• 89852-78-8
• DTXSID50635109
• SCHEMBL8420652

• MDL： MFCD20684700
• Inchi： 1S/C7H12N6O/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4/h3,11,14H,1-2H2,(H5,8,9,10,12,13)
• InChI Key： PNJIYVKCMQLCPQ-UHFFFAOYSA-N
• SMILES： OCC1CNC2=C(C(N)=NC(N)=N2)N1

Computed Properties

• Exact Mass: 196.10725903Da
• Monoisotopic Mass: 196.10725903Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol

Comprehensive Overview of CAS No 89852-78-8 and (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol: Properties, Applications, and Research Insights

The compound identified by CAS No 89852-78-8, also known as (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, is a specialized pteridine derivative with significant relevance in biochemical and pharmaceutical research. This molecule belongs to the tetrahydropteridine family, characterized by its unique diamino and hydroxymethyl functional groups. Its structural complexity and potential biological activity have made it a subject of interest in drug discovery and enzymology studies.

In recent years, the demand for pteridine-based compounds has surged due to their role in modulating enzymatic pathways, particularly those involving folate metabolism. Researchers are actively exploring the applications of CAS No 89852-78-8 in designing inhibitors for dihydrofolate reductase (DHFR), a target in antimicrobial and anticancer therapies. The compound's methanol-substituted tetrahydropteridine core offers a versatile scaffold for synthetic modifications, enabling the development of novel analogs with enhanced selectivity and potency.

The synthesis of (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol typically involves multi-step organic reactions, including condensation, reduction, and functional group interconversion. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Analytical data, including mass spectrometry and X-ray crystallography, further validate its molecular configuration, which is critical for structure-activity relationship (SAR) studies.

From a drug development perspective, this compound's water solubility and stability under physiological conditions are key advantages. Its ability to mimic natural pteridine cofactors makes it a valuable tool for investigating enzyme mechanisms and designing small-molecule therapeutics. Recent publications highlight its utility in probing mitochondrial dysfunction and oxidative stress pathways, aligning with growing interest in metabolic disorders and age-related diseases.

Beyond biomedical applications, CAS No 89852-78-8 has garnered attention in material science for its potential in molecular electronics. The conjugated π-system of the pteridine ring exhibits intriguing photophysical properties, suggesting utility in organic semiconductors or fluorescent probes. This multidisciplinary appeal underscores the compound's versatility across scientific domains.

Environmental and sustainability considerations are increasingly shaping research directions. Efforts to optimize the synthesis of (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol using green chemistry principles, such as catalytic methods and biodegradable solvents, reflect broader trends in eco-friendly chemical production. Such innovations address both cost-efficiency and regulatory compliance, meeting industry demands for sustainable pharmaceuticals.

For researchers sourcing this compound, rigorous quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing purity levels (>98% by HPLC), residual solvent content, and storage conditions (typically -20°C under inert atmosphere). These specifications ensure reproducibility in experimental outcomes, a critical factor in preclinical studies and high-throughput screening campaigns.

Emerging computational tools like molecular docking and QSAR modeling are accelerating the exploration of CAS No 89852-78-8's therapeutic potential. Virtual screening libraries increasingly incorporate this scaffold to identify lead compounds for infectious diseases and neurological disorders. The integration of AI-driven drug design platforms further enhances the efficiency of these investigations, a trend dominating contemporary medicinal chemistry discourse.

In conclusion, (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol represents a compelling case study in structure-based drug discovery. Its dual role as a biochemical tool and therapeutic precursor exemplifies the convergence of basic research and applied science. As investigations continue to unravel its full potential, this compound remains at the forefront of innovative healthcare solutions and advanced material development.